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An In-depth Technical Guide to the Safety and Handling of 4-(Methylsulfonamido)benzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended for informational purposes only and is not a substitute for a formal

Safety Data Sheet (SDS). It is compiled from publicly available data and is intended for use by

qualified individuals trained in chemical handling. Always consult the official SDS from your

supplier and adhere to all applicable safety regulations in your region.

Introduction
4-(Methylsulfonamido)benzoic acid, also known as 4-[(methylsulfonyl)amino]benzoic acid, is

a benzoic acid derivative.[1] Compounds within this chemical class are utilized in medicinal

chemistry and drug development.[1] For instance, related benzenesulfonamide structures have

been investigated as carbonic anhydrase inhibitors.[2] Given its potential applications, a

thorough understanding of its safety profile and handling requirements is crucial for

researchers and scientists.

This guide provides a comprehensive overview of the safety, handling, and toxicological

information for 4-(Methylsulfonamido)benzoic acid, based on available data. It includes
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physical and chemical properties, hazard identification, protective measures, and emergency

procedures. Additionally, it outlines a general experimental workflow for its synthesis and

purification.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-(Methylsulfonamido)benzoic
acid is presented in Table 1. This data is essential for understanding the compound's behavior

under various laboratory conditions.

Table 1: Physical and Chemical Properties of 4-(Methylsulfonamido)benzoic Acid

Property Value Reference(s)

Molecular Formula C₈H₉NO₄S [1][3][4]

Molecular Weight 215.23 g/mol [1][4][5]

CAS Number 7151-76-0 [1][4]

Appearance White solid/powder [6][7]

Melting Point Not available

IUPAC Name

4-

(methanesulfonamido)benzoic

acid

[1]

Synonyms

4-

[(Methylsulfonyl)amino]benzoic

acid

[1][4]

Solubility No data available

LogP 0.7563 [4]

Topological Polar Surface Area

(TPSA)
83.47 Å² [4]

Note: Some physical properties like melting point and solubility were not consistently available

across sources. Always refer to the supplier-specific documentation for the most accurate
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information.

Hazard Identification and Classification
4-(Methylsulfonamido)benzoic acid is classified as a hazardous chemical.[1][6] The GHS

classification information is summarized in Table 2. It is crucial to understand these hazards to

implement appropriate safety measures.

Table 2: GHS Hazard Classification for 4-(Methylsulfonamido)benzoic Acid

Hazard
Class

Hazard
Category

Hazard
Statement

Pictogram
Signal
Word

Reference(s
)

Skin

Corrosion/Irrit

ation

Category

1B/2

H314:

Causes

severe skin

burns and

eye damage /

H315:

Causes skin

irritation

alt text
Danger/Warni

ng
[1][6][8]

Serious Eye

Damage/Eye

Irritation

Category 1

H318:

Causes

serious eye

damage

alt text Danger [6][8]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3

(Respiratory

system)

H335: May

cause

respiratory

irritation

alt text Warning [8][9]

Note: GHS classifications may vary between suppliers. Always consult the specific SDS for the

material you are using.

Toxicological Information
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The toxicological properties of 4-(Methylsulfonamido)benzoic acid have not been fully

investigated.[6] No specific quantitative data such as LD50 values are available for this

compound.

Acute Effects: Causes severe skin burns, serious eye damage, and may cause respiratory

irritation upon single exposure.[1][8][9]

Chronic Effects: No information is available regarding long-term exposure.[10]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to assess

these effects.[9]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of the compound.

Handling
Handle in a well-ventilated area, preferably in a chemical fume hood.[8][11]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8][12]

Do not get in eyes, on skin, or on clothing.[6][8]

Wash hands and any exposed skin thoroughly after handling.[8][12]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[8][11][12]

If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA approved

respirator.[6][10]

Storage
Keep the container tightly closed in a dry and well-ventilated place.[6][8]

Store locked up.[8]
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Store at room temperature.[10]

Incompatible Materials: Strong oxidizing agents.[6][8][10]

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get immediate

medical attention.[8][11]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water for at least 15 minutes. If skin irritation persists, seek medical attention.[6][8][11]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Call

a poison center or doctor if you feel unwell.[6][8][11]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Never give anything by mouth to an unconscious person. Get medical attention if

symptoms occur.[6][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, CO₂, water spray, or alcohol-resistant foam.

[6][8]

Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO₂), Nitrogen

oxides (NOx), Sulfur oxides.[6][8]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

a full facepiece operated in pressure-demand or other positive pressure mode, and full

protective gear.[6][8]

Accidental Release Measures
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Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation. Evacuate personnel to safe areas.[6][11][13]

Environmental Precautions: Should not be released into the environment.[6][8]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

creating dust.[6][8][10]

Experimental Protocols
The following sections describe generalized experimental protocols. These should be adapted

and optimized for specific laboratory conditions and scales.

Synthesis of 4-(Alkyl/Arylsulfonamido)benzoic Acid
(General Procedure)
This protocol is based on the synthesis of a close analog, 4-(toluene-4-sulfonylamino)-benzoic

acid, and illustrates a common method for forming the sulfonamide bond.[8]

Materials:

4-Aminobenzoic acid

Methanesulfonyl chloride (or other sulfonyl chlorides like p-toluenesulfonyl chloride)

Sodium carbonate

Hydrochloric acid (1 N)

Water

Methanol (for recrystallization)

Procedure:

Dissolve 4-aminobenzoic acid (1 equivalent) in water.

Adjust the pH to 8 by adding a 1 N sodium carbonate solution.
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Add the corresponding sulfonyl chloride (e.g., methanesulfonyl chloride, 1.2 equivalents) to

the solution.

Stir the mixture at room temperature, maintaining the pH at 8 with the occasional addition of

1 N sodium carbonate.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete (typically after a few hours), adjust the pH to 2.0 with 1 N HCl

to precipitate the product.

Filter the white precipitate and wash it with distilled water.

Recrystallize the crude product from a suitable solvent like methanol to obtain the purified 4-
(methylsulfonamido)benzoic acid.

Purification by Recrystallization
Recrystallization is a standard technique for purifying solid organic compounds.[13]

Procedure:

Dissolve the crude product in a minimum amount of a suitable hot solvent (e.g., methanol,

ethanol/water mixture).[13]

If colored impurities are present, add a small amount of activated charcoal and heat the

solution at boiling for a few minutes.

Perform a hot gravity filtration to remove the charcoal and any other solid impurities into a

clean, pre-warmed flask.[13]

Allow the filtrate to cool slowly to room temperature to induce crystallization.

Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize

crystal formation.[13]

Collect the purified crystals by vacuum filtration using a Büchner funnel.
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Wash the crystals with a small amount of the ice-cold recrystallization solvent.

Dry the crystals under a vacuum.

Analysis
The identity and purity of the synthesized compound can be confirmed using standard

analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can be used to

confirm the chemical structure.

Infrared (IR) Spectroscopy: Can be used to identify the presence of key functional groups

such as C=O (carboxyl), S=O (sulfone), and N-H (amine).[11]

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Melting Point Analysis: A sharp melting point range close to the literature value indicates high

purity.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 4-
(Methylsulfonamido)benzoic acid.
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Caption: General workflow for synthesis and purification.
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Potential Mechanism of Action: Enzyme Inhibition
While the specific biological targets of 4-(Methylsulfonamido)benzoic acid are not

extensively documented, its structural similarity to known carbonic anhydrase inhibitors

suggests it could act as an enzyme inhibitor.[2] The diagram below illustrates this general

concept.

Enzyme Inhibition Pathway

Enzyme
(e.g., Carbonic Anhydrase)

Product

Binds Substrate

Enzyme-Inhibitor
Complex (Inactive) Substrate 4-(Methylsulfonamido)benzoic Acid

(Inhibitor)

Binds to Enzyme

Click to download full resolution via product page

Caption: Generalized enzyme inhibition mechanism.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, state, and federal regulations.[6]

Waste disposal methods should be determined by a licensed professional. Do not empty into

drains.[6]

Conclusion
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4-(Methylsulfonamido)benzoic acid is a hazardous compound that requires careful handling

to mitigate risks of skin burns, eye damage, and respiratory irritation. Adherence to standard

laboratory safety protocols, including the use of appropriate personal protective equipment and

working in a well-ventilated area, is mandatory. While comprehensive toxicological data is

lacking, the available information necessitates treating this compound with a high degree of

caution. The provided experimental workflows offer a general guideline for its synthesis and

purification, which should be tailored to specific research needs by qualified scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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